Cas no 140425-38-3 (4H-Thieno[3,2-d][1,3]oxazin-4-one, 6-(2-bromoethyl)-2-phenyl-)

• Product Name: 4H-Thieno[3,2-d][1,3]oxazin-4-one, 6-(2-bromoethyl)-2-phenyl-
• CAS No: 140425-38-3
• MF: C₁₄H₁₀BrNO₂S
• MW: 336.203701496124
• CID: 1290831
• Update Time: 2024-08-03

4H-Thieno[3,2-d][1,3]oxazin-4-one, 6-(2-bromoethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-d][1,3]oxazin-4-one, 6-(2-bromoethyl)-2-phenyl-

• Inchi： 1S/C14H10BrNO2S/c15-7-6-10-8-11-12(19-10)14(17)18-13(16-11)9-4-2-1-3-5-9/h1-5,8H,6-7H2
• InChI Key： SAIBKANUSBKBEI-UHFFFAOYSA-N
• SMILES： O1C(=O)C2SC(CCBr)=CC=2N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 334.9616

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 441.8±33.0 °C(Predicted)
• PSA: 38.66
• pka: 0.05±0.20(Predicted)